Particle tuning and modulation of the magnetic/colour synergy in Fe(ii) spin crossover-polymer nanocomposites in a thermochromic sensor array†

Journal of Materials Chemistry C Pub Date: 2014-07-02 DOI: 10.1039/C4TC00969J

Abstract

Thermochromic thin films of the spin crossover (SCO) polymer [Fe(NH2trz)3](BF4) are prepared using a variety of organic polymers as hosts. The formation of different polymeric networks is confirmed macroscopically by the colour changes related to an SCO phenomenon induced by thermal variation, and the results are correlated with electron microscopy and energy dispersive X-ray spectroscopy. Large particles of the SCO material are observed in SCO/polymer hybrid systems with hydrophobic polymers, while more dispersed nano-crystals appear in the hydrophilic matrices, leading to the transformation of the particles into fibrous structures. Subsequently, submicrometer-size SCO fibrous nanoparticles undergo colourimetric spin transitions near room temperature while grains with sizes larger than several microns move their transitions to lower temperatures. The difference in properties between the SCO/polymer hybrid materials is not only due to the differences in the size and shape of the SCO crystals in each polymer but also to the nature of the polymer and solvent interactions. The optical changes obtained for each SCO/polymer hybrid material are related to the microscopic origin of the cooperative interactions tracked by using a photographic digital camera. A linear correlation is obtained (colour values versus temperature) when processing all the colourimetric data by artificial neural networks, thus avoiding the uncertainty inherent in the hysteresis loop.

Graphical abstract: Particle tuning and modulation of the magnetic/colour synergy in Fe(ii) spin crossover-polymer nanocomposites in a thermochromic sensor array
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Journal of Materials Chemistry C
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